Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate

• IUPAC Name: ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate
• InChI: InChI=1S/C5H7N3O3/c1-2-10-5(9)3-4(6)8-11-7-3/h2H2,1H3,(H2,6,8)
• InChI Key: JBXJNHVAOUVZML-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NON=C1N
• Molecular Formula: C5H7N3O3
• DSSTOX Substance ID: DTXSID40361344
• Molecular Weight: 157.13 g/mol
• CAS RN: 17376-63-5

Description

Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate is a chemical compound with the CAS Number: 17376-63-5. It has a molecular weight of 157.13. It is a white to off-white powder or crystals.

Synthesis Analysis

The synthesis of Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate involves several steps. One method involves the use of thionyl chloride in ethanol at 0℃ for 4 hours. Another method involves the use of di-t-butyl dicarbonate in tetrahydrofuran at 20 - 60℃ for 24.5 hours.

Molecular Structure Analysis

The molecular structure of Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate consists of a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms. The compound has a molecular formula of C5H7N3O3.

Physical And Chemical Properties Analysis

Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate is a white to off-white powder or crystals. It has a molecular weight of 157.13. The compound has a molecular formula of C5H7N3O3.

Scientific Research Applications

Antibacterial and Antifungal Activity

. .

Antiviral Activity

. This suggests that Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate could potentially be used in the development of new antiviral drugs.

Anticancer Activity

. This indicates that Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate could potentially be used in cancer treatment.

Anti-inflammatory and Analgesic Properties

. This suggests that Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate could potentially be used in the treatment of inflammation and pain.

Antihypertensive Properties

. This suggests that Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate could potentially be used in the treatment of hypertension.

Antidiabetic Properties

. This suggests that Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate could potentially be used in the treatment of diabetes.

Safety and Hazards

The compound has been classified with the signal word “Warning” and has hazard statements H302, H315, H319, H335. Precautionary statements include P261, P305, P338, P351.

Mechanism of Action

Mode of Action

It’s worth noting that similar compounds, such as 1,2,4-oxadiazoles, have been studied for their anti-infective properties . These compounds were found to interact with the cysteine protease cruzain of Trypanosoma cruzi, a key enzyme in the life cycle of the parasite .

Pharmacokinetics

The compound’s lipophilicity (Log Po/w) is reported to be 1.7 (iLOGP), indicating its potential to cross biological membranes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate. It’s worth noting that the compound is reported to be very soluble, which could influence its behavior in different environments .

Synthesis routes and methods

Procedure details

To a solution of 4-amino-1,2,5-oxadiazole-3-carboxylic acid (0.25 g, 1.9 mmol) in 2 mL of EtOH was added SOCl2 (0.2 mL) dropwise, under cooling with an ice-bath. The resulting mixture was refluxed for 4 hours and then concentrated. The oil was diluted with 50 mL of H2O and extracted with diethyl ether (3×100 mL). The combined organic layer was dried over MgSO4 and concentrated to give a white solid (0.15 g, 50%). 1H NMR (DMSO, 500 MHz) δ 6.39 (s, 2H), 4.39 (q, 2H), 1.35 (t, 3H). Mass Spec. FIA MS 158.1 (M+1).